Cas no 1956332-39-0 (3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride)

• Product Name: 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride
• CAS No: 1956332-39-0
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 5707865
• PubChem ID: 73425060
• Update Time: 2025-07-30

3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1956332-39-0
• 3-Amino-2-hydroxy-3-phenylpropanamidehydrochloride
• 3-AMINO-2-HYDROXY-3-PHENYLPROPANAMIDE HCL
• 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride

• Inchi： 1S/C9H12N2O2.ClH/c10-7(8(12)9(11)13)6-4-2-1-3-5-6;/h1-5,7-8,12H,10H2,(H2,11,13);1H
• InChI Key： YCYWFFKGDZYEOY-UHFFFAOYSA-N
• SMILES： Cl.OC(C(N)=O)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Additional information on 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride

3-Amino-2-hydroxy-3-phenylpropanamide Hydrochloride (CAS No. 1956332-39-0): A Comprehensive Overview

3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride (CAS No. 1956332-39-0) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AHPA hydrochloride, has garnered attention due to its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride is characterized by an amino group, a hydroxyl group, and a phenyl ring attached to a propanamide backbone. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The hydroxyl group can participate in hydrogen bonding, while the amino group can undergo various chemical reactions, making the compound versatile for synthetic modifications.

The synthesis of 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride typically involves multi-step processes that ensure high purity and yield. One common synthetic route starts with the reaction of phenylacetonitrile with an appropriate alcohol to form the corresponding nitrile alcohol. Subsequent reduction and amidation steps yield the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall sustainability.

In terms of biological activity, 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. Additionally, studies have explored its anti-inflammatory and analgesic properties, suggesting potential applications in pain management and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry investigated the pharmacological effects of 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride on a panel of human cancer cell lines. The results indicated that the compound exhibited selective cytotoxicity against certain cancer cells, particularly those derived from breast and lung tumors. This finding highlights the compound's potential as a lead molecule for further drug development in oncology.

The solubility and stability of 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride are important factors to consider for its practical applications. The compound is generally soluble in water and common organic solvents such as methanol and dimethyl sulfoxide (DMSO). However, its stability can be influenced by pH and temperature conditions. Researchers have optimized formulation strategies to enhance its stability and bioavailability, ensuring that it remains effective during storage and administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for advancing our understanding of the compound's pharmacokinetics and pharmacodynamics in human subjects.

In conclusion, 3-Amino-2-hydroxy-3-phenylpropanamide hydrochloride (CAS No. 1956332-39-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, we can anticipate significant advancements in its therapeutic potential.